Cas no 2228609-95-6 (1-(3,4,5-trifluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3,4,5-trifluorophenyl)methylcyclopropan-1-ol
• CAS No: 2228609-95-6
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 6009795
• PubChem ID: 165700925
• Update Time: 2025-05-21

1-(3,4,5-trifluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trifluorophenyl)methylcyclopropan-1-ol
• 1-[(3,4,5-trifluorophenyl)methyl]cyclopropan-1-ol
• 2228609-95-6
• EN300-1824550

• Inchi： 1S/C10H9F3O/c11-7-3-6(4-8(12)9(7)13)5-10(14)1-2-10/h3-4,14H,1-2,5H2
• InChI Key： JJGSZKKIEXPWAK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC1(CC1)O)F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,4,5-trifluorophenyl)methylcyclopropan-1-ol

1-(3,4,5-Trifluorophenyl)methylcyclopropan-1-ol (CAS No: 2228609-95-6)

1-(3,4,5-Trifluorophenyl)methylcyclopropan-1-ol, also known by its CAS registry number 2228609-95-6, is a specialized organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring substituted with a trifluorophenyl group and an alcohol functional group. Its molecular formula is C₉H₈F₃O, and it has a molar mass of approximately 207.17 g/mol.

The synthesis of 1-(3,4,5-Trifluorophenyl)methylcyclopropan-1-ol involves advanced organic synthesis techniques, often employing palladium-catalyzed cross-coupling reactions or other transition metal-mediated processes. These methods allow for the precise construction of the cyclopropane ring and the substitution of the trifluorophenyl group. Recent studies have explored the use of this compound as a building block in drug discovery, particularly in the development of bioactive molecules with potential applications in oncology and neurodegenerative diseases.

In terms of chemical properties, 1-(3,4,5-Trifluorophenyl)methylcyclopropan-1-ol exhibits high stability under standard conditions due to the electron-withdrawing effects of the trifluorophenyl group. This stability makes it suitable for use in various chemical reactions without the risk of premature decomposition. Additionally, the compound's alcohol functional group allows for further functionalization through esterification or etherification reactions, expanding its utility in synthetic chemistry.

The latest research on this compound has focused on its role in click chemistry and its potential as a ligand in metal-catalyzed transformations. For instance, studies have demonstrated that 1-(3,4,5-Trifluorophenyl)methylcyclopropan-1-ol can act as a chiral auxiliary in asymmetric catalysis, facilitating the synthesis of enantiomerically enriched compounds. This application has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

Beyond its synthetic applications, this compound has also been investigated for its electronic properties. The trifluorophenyl group imparts strong electron-withdrawing effects on the cyclopropane ring, which can influence the compound's reactivity and selectivity in various chemical transformations. These properties make it an attractive candidate for use in materials science, particularly in the development of novel polymers and organic electronics.

In conclusion, 1-(3,4,5-Trifluorophenyl)methylcyclopropan-1-ol (CAS No: 2228609-95-6) is a versatile organic compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in modern organic synthesis and materials development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both academic and industrial chemistry.